
An In-depth Technical Guide to 2,6-
Dimethylhydroquinone (CAS 654-42-2)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dimethylhydroquinone

Cat. No.: B1220660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,6-Dimethylhydroquinone (CAS

654-42-2), a significant endogenous metabolite with potent antioxidant properties. This

document consolidates critical data on its chemical and physical characteristics, outlines

detailed methodologies for its synthesis and antioxidant capacity assessment, and explores its

biological activities and potential therapeutic applications. The information is presented to

support researchers, scientists, and professionals in the field of drug development in their

understanding and utilization of this compound.

Chemical and Physical Properties
2,6-Dimethylhydroquinone, also known as 2,6-dimethyl-1,4-benzenediol, is a derivative of

hydroquinone with two methyl groups attached to the benzene ring.[1] These substitutions

enhance its stability and modulate its reactivity compared to the parent hydroquinone molecule.

[2] It typically appears as a white to off-white crystalline solid.[2]

Table 1: Physicochemical Properties of 2,6-Dimethylhydroquinone
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Property Value Reference(s)

CAS Number 654-42-2 [3]

Molecular Formula C₈H₁₀O₂ [4]

Molecular Weight 138.17 g/mol [5]

Melting Point 154 °C [6]

Boiling Point 284.6 °C at 760 mmHg [1]

Density 1.162 g/cm³ [1]

Water Solubility Sparingly soluble [1]

LogP 1.56 [1]

Table 2: Spectroscopic Data of 2,6-Dimethylhydroquinone

Spectrum Type Solvent
Chemical Shifts
(ppm) / Key Peaks

Reference(s)

¹H NMR DMSO-d₆

8.43 (s, 2H, -OH),

6.33 (s, 2H, Ar-H),

2.08 (s, 6H, -CH₃)

[4]

¹³C NMR DMSO-d₆
149.65, 145.33,

125.40, 114.44, 16.66
[4]

Synthesis Protocols
2,6-Dimethylhydroquinone can be synthesized through various methods. Two common

routes are the oxidation of 2,6-dimethylphenol and the reduction of 2,6-dimethyl-p-

benzoquinone.

Synthesis from 2,6-Dimethylphenol
This method involves the direct oxidation of 2,6-dimethylphenol.

Experimental Protocol:
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Reaction Setup: In a suitable reaction vessel, dissolve 2,6-dimethylphenol in an appropriate

solvent.

Addition of Reagents: Introduce the oxidizing agent, such as hydrogen peroxide, in the

presence of a catalyst like cis-bisglycinato copper (II) monohydrate.[7]

Reaction Conditions: Heat the reaction mixture to approximately 70°C and maintain for 4

hours with continuous stirring.[7]

Work-up and Purification: After the reaction is complete, cool the mixture and perform an

appropriate work-up, which may include extraction and washing. The crude product is then

purified, typically by recrystallization or column chromatography, to yield pure 2,6-
dimethylhydroquinone. A reported yield for this method is approximately 98%.[7]

Synthesis from 2,6-Dimethyl-p-benzoquinone
This process involves the reduction of the corresponding benzoquinone.

Experimental Protocol:

Reaction Setup: Charge a high-pressure autoclave with 2,6-dimethyl-p-benzoquinone and a

suitable solvent such as butyl acetate.[8]

Catalyst Addition: Add a hydrogenation catalyst, for example, Raney nickel.[8]

Hydrogenation: Raise the temperature to 120°C and introduce hydrogen gas at a pressure of

3.5 to 5 kg/cm ².[8]

Reaction Monitoring: Maintain the reaction for approximately 4 hours, monitoring the

consumption of hydrogen.[8]

Isolation: Upon completion, cool the reactor, release the pressure, and filter the catalyst. The

solvent is then removed under reduced pressure to yield 2,6-dimethylhydroquinone.

Biological Activity and Potential Applications
2,6-Dimethylhydroquinone is recognized for its significant antioxidant properties, which are

attributed to its ability to donate hydrogen atoms to neutralize free radicals.[7] This activity
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makes it a compound of interest for applications in pharmaceuticals, cosmetics, and as a

stabilizer in various industrial processes.[1][2] It is also used as an intermediate in the

synthesis of other valuable organic compounds, including dyes and polymers.[9][10]

Table 3: Toxicological Data for 2,6-Dimethylhydroquinone

Test Type
Route of
Exposure

Species Dose Reference(s)

LD₅₀ Oral Mouse 186 mg/kg [1]

LD₅₀ Intraperitoneal Mouse 117 mg/kg [1]

LDLo Intraperitoneal Cat 20 mg/kg [1]

Experimental Protocols for Antioxidant Activity
Assessment
The antioxidant capacity of 2,6-Dimethylhydroquinone can be evaluated using various in vitro

assays. The DPPH radical scavenging assay and the ABTS radical cation decolorization assay

are two of the most common methods.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical
Scavenging Assay
This assay is based on the reduction of the stable DPPH radical by an antioxidant.

Experimental Protocol:

Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution

should have a deep purple color.[1]

Sample Preparation: Prepare a stock solution of 2,6-dimethylhydroquinone in a suitable

solvent (e.g., methanol or DMSO) and make serial dilutions to obtain a range of

concentrations.[1]
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Reaction Mixture: In a cuvette or a 96-well plate, add a specific volume of the 2,6-
dimethylhydroquinone solution to the DPPH solution. A typical ratio is 1:1 (v/v).[1]

Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.[11]

Absorbance Measurement: Measure the absorbance of the solution at 517 nm using a

spectrophotometer. A control containing the solvent instead of the sample is also measured.

[11]

Calculation: The percentage of radical scavenging activity is calculated using the following

formula: % Scavenging Activity = [(A_control - A_sample) / A_control] x 100 Where A_control

is the absorbance of the control and A_sample is the absorbance of the test sample.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic
acid)) Radical Cation Decolorization Assay
This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical

cation (ABTS•⁺).

Experimental Protocol:

Preparation of ABTS•⁺ Stock Solution: Prepare a 7 mM aqueous solution of ABTS and a

2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes

and allow them to stand in the dark at room temperature for 12-16 hours to generate the

ABTS•⁺.[12][13]

Preparation of ABTS•⁺ Working Solution: Dilute the stock solution with a suitable buffer (e.g.,

ethanol or phosphate-buffered saline, pH 7.4) to an absorbance of 0.700 ± 0.020 at 734 nm.

[12]

Sample Preparation: Prepare various concentrations of 2,6-dimethylhydroquinone in a

compatible solvent.

Reaction: Add a small volume of the sample solution to a larger volume of the ABTS•⁺

working solution and mix thoroughly.[12]
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Incubation and Measurement: Record the absorbance at 734 nm after a set incubation time

(e.g., 6 minutes).[14]

Calculation: The percentage of inhibition is calculated as: % Inhibition = [(A_control -

A_sample) / A_control] x 100 The results are often expressed as Trolox Equivalent

Antioxidant Capacity (TEAC).

Signaling Pathway and Mechanism of Action
Hydroquinones are known to exert their biological effects through various signaling pathways. A

key pathway implicated in the antioxidant response to hydroquinones is the Keap1-Nrf2

pathway.

Under normal conditions, the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor

2) is kept in the cytoplasm by its inhibitor Keap1 (Kelch-like ECH-associated protein 1), which

facilitates its degradation. When exposed to oxidative stress, such as that induced by the

oxidation of hydroquinones to their corresponding quinones, Keap1 is modified, leading to the

release of Nrf2.[5][15] The liberated Nrf2 then translocates to the nucleus, where it binds to the

Antioxidant Response Element (ARE) in the promoter region of various antioxidant and

cytoprotective genes, initiating their transcription.[15][16] This leads to the synthesis of proteins

such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1), which

help to mitigate oxidative damage.[17]

Furthermore, hydroquinones have been shown to induce apoptosis (programmed cell death) in

certain cell types. This process can be initiated through the intrinsic mitochondrial pathway,

involving the activation of caspases, such as caspase-9 and caspase-3.[18]

Below are diagrams illustrating a plausible synthesis workflow and the Nrf2 signaling pathway

potentially activated by 2,6-Dimethylhydroquinone.

Starting Material
Oxidation Reaction

Product

2,6-Dimethylphenol H₂O₂ / Catalyst
70°C, 4h

Oxidation 2,6-DimethylhydroquinoneYield: ~98%
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Synthesis of 2,6-Dimethylhydroquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. acmeresearchlabs.in [acmeresearchlabs.in]

2. 2.5. DPPH radical scavenging activity assay [bio-protocol.org]

3. 2,6-DIMETHYLHYDROQUINONE | 654-42-2 [chemicalbook.com]

4. 2,6-Dimethylhydroquinone | C8H10O2 | CID 69560 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Nrf2 and HSF-1 Pathway Activation via Hydroquinone-Based Proelectrophilic Small
Molecules Is Regulated by Electrochemical Oxidation Potential - PMC [pmc.ncbi.nlm.nih.gov]

6. Impact of Polyphenolic Compounds on the MAPK Signaling Pathway against
Carcinogenesis Journal of Clinical Practice and Research [jcpres.com]

7. Page loading... [wap.guidechem.com]

8. JP2006249036A - Method for producing 2, 3, 5-trimethylhydroquinone - Google Patents
[patents.google.com]

9. a2bchem.com [a2bchem.com]

10. prepchem.com [prepchem.com]

11. mdpi.com [mdpi.com]

12. researchgate.net [researchgate.net]

13. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]

14. mdpi.com [mdpi.com]

15. Essential role of Nrf2 in protection against hydroquinone- and benzoquinone-induced
cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

16. Activation of the NRF2 signaling pathway by copper-mediated redox cycling of para- and
ortho-hydroquinones - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1220660?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220660?utm_src=pdf-custom-synthesis
https://acmeresearchlabs.in/2024/02/23/dpph-scavenging-assay-protocol-detailed-procedure/
https://bio-protocol.org/exchange/minidetail?id=3357044&type=30
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8388472.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethylhydroquinone
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethylhydroquinone
https://pmc.ncbi.nlm.nih.gov/articles/PMC4550314/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4550314/
https://jcpres.com/article/2469
https://jcpres.com/article/2469
https://wap.guidechem.com/encyclopedia/2-6-dimethylhydroquinone-dic6448.html
https://patents.google.com/patent/JP2006249036A/en
https://patents.google.com/patent/JP2006249036A/en
https://www.a2bchem.com/654-42-2.html
https://prepchem.com/2-6-dimethylhydroquinone/
https://www.mdpi.com/2227-9717/11/8/2248
https://www.researchgate.net/profile/Houda_Kawas/post/What_is_the_best_method_and_technique_to_measure_antioxidant_activity_in_water/attachment/59d6479079197b80779a2650/AS%3A463008431382530%401487401220131/download/Re_R._et_al._Antioxidant_activity_applyi20161115-18929-iek29e.pdf
https://www.protocols.io/view/abts-decolorization-assay-in-vitro-antioxidant-cap-14egnxk86l5d/v1
https://www.mdpi.com/2227-9717/10/7/1288
https://pubmed.ncbi.nlm.nih.gov/21059386/
https://pubmed.ncbi.nlm.nih.gov/21059386/
https://pubmed.ncbi.nlm.nih.gov/20142043/
https://pubmed.ncbi.nlm.nih.gov/20142043/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. Anthrahydroquinone-2,6-Disulfonate Restores Lung Function in COPD Through
Keap1/Nrf2 Pathway Activation - PMC [pmc.ncbi.nlm.nih.gov]

18. Hydroquinone-induced apoptosis of human lymphocytes through caspase 9/3 pathway -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2,6-
Dimethylhydroquinone (CAS 654-42-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220660#2-6-dimethylhydroquinone-cas-number-
654-42-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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